Cas no 84000-61-3 (Carbonochloridic acid,isotridecyl ester (9CI))

• Product Name: Carbonochloridic acid,isotridecyl ester (9CI)
• CAS No: 84000-61-3
• MF: C₁₄H₂₇ClO₂
• MW: 262.815984010696
• CID: 728287
• PubChem ID: 44150251
• Update Time: 2025-04-19

Carbonochloridic acid,isotridecyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbonochloridic acid,isotridecyl ester (9CI)
• 11-methyldodecyl carbonochloridate
• isotridecyl chloroformate
• EINECS 281-616-9
• DTXSID401004263
• 84000-61-3

• Inchi： 1S/C14H27ClO2/c1-13(2)11-9-7-5-3-4-6-8-10-12-17-14(15)16/h13H,3-12H2,1-2H3
• InChI Key： MLCHMHVHGWFCII-UHFFFAOYSA-N
• SMILES： ClC(=O)OCCCCCCCCCCC(C)C

Computed Properties

• Exact Mass: 262.17
• Monoisotopic Mass: 262.17
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 12
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.9
• Topological Polar Surface Area: 26.3A^2